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Compound of Interest

Compound Name: 2-Methoxy-5-methylbenzaldehyde

Cat. No.: B1297009

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of 2-Methoxy-5-methylbenzaldehyde,
ensuring the protection of personnel and the environment.

Key Chemical and Physical Properties

A thorough understanding of a substance's properties is the first step in safe handling and
disposal. The following table summarizes key quantitative data for 2-Methoxy-5-

methylbenzaldehyde.
Property Value
Molecular Formula CoH1002
Molecular Weight 150.17 g/mol [1]
Boiling Point 252.6°C at 760 mmHg
Flash Point 110.4°C
Density 1.08 g/cm3

Hazard Identification and Personal Protective
Equipment (PPE)
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2-Methoxy-5-methylbenzaldehyde is classified with the following hazards:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

To mitigate these risks, the following Personal Protective Equipment (PPE) should be worn at
all times when handling this chemical:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: A laboratory coat and, if there is a risk of splashing, additional
protective clothing.

o Respiratory Protection: In case of insufficient ventilation or the generation of dust or
aerosols, use a NIOSH-approved respirator.

Step-by-Step Disposal Protocol

The primary and most compliant method for the disposal of 2-Methoxy-5-
methylbenzaldehyde is to treat it as hazardous chemical waste for collection by a licensed
professional disposal service.[2] Do not dispose of this chemical down the drain or in regular
trash.

1. Waste Segregation and Collection:

» Treat all 2-Methoxy-5-methylbenzaldehyde waste, including empty containers and
contaminated materials (e.g., gloves, absorbent paper), as hazardous chemical waste.[2]

e If the chemical is in solid form, avoid generating dust during collection.[2] For liquid waste,
use an inert absorbent material like vermiculite or sand to soak up spills before collection.
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2. Containerization:

» Place the chemical waste in a designated, chemically compatible, and leak-proof container
with a secure lid.[2]

e Ensure the container is in good condition and not overfilled.[2]

3. Labeling:

o Clearly label the waste container as "Hazardous Waste."[2]

e The label must include the full chemical name: "2-Methoxy-5-methylbenzaldehyde."[2]
 Indicate the approximate quantity of the waste.[2]

 Include the date of waste generation and the contact information of the responsible
researcher or laboratory.[2]

4., Storage:

o Store the sealed and labeled waste container in a designated, well-ventilated, and secure
satellite accumulation area.[2]

o Segregate the waste from incompatible materials, such as strong oxidizing agents.[2]
5. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to schedule a pickup.[2]

» Follow all institutional and local regulations for hazardous waste disposal.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and
environmental contamination.
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» Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access
to the spill area.

» Ensure Proper Ventilation: Work in a well-ventilated area or a chemical fume hood.

» Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the
correct personal protective equipment.

« Contain the Spill: For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the substance. For solid spills, carefully sweep or scoop the material to avoid raising
dust.

o Collect the Spilled Material: Place the absorbed or collected material into a designated
hazardous waste container.

o Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and
water. Collect all cleaning materials as hazardous waste.

» Label and Dispose: Properly label the waste container and arrange for its disposal according
to the protocol outlined above.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Methoxy-5-
methylbenzaldehyde.
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Caption: Disposal workflow for 2-Methoxy-5-methylbenzaldehyde.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1297009?utm_src=pdf-body-img
https://www.benchchem.com/product/b1297009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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